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Compound of Interest

Compound Name: Meliantriol

Cat. No.: B1676183

An In-depth Technical Guide on the Limonoid Meliantriol

This technical guide provides a comprehensive review of the existing scientific literature on
Meliantriol, a limonoid found in the Neem tree (Azadirachta indica). Meliantriol, a member of
the triterpenoid class of natural products, has garnered interest for its potential therapeutic
applications, including anticancer, anti-inflammatory, antimicrobial, and insecticidal properties.
This document is intended for researchers, scientists, and drug development professionals,
and it summarizes the current state of knowledge regarding Meliantriol's chemistry, biological
activities, and the methodologies used for its study.

Chemical Properties and Identification

Meliantriol is a complex tetracyclic triterpenoid. Its chemical and physical properties are
summarized in Table 1.
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Property Value Source
Chemical Formula C30H5005 [1]
Molecular Weight 490.7 g/mol [1]

(19)-1-[(2R,4S,5R)-5-hydroxy-
4-
[(3S,5R,9R,10R,13S,14S,17S)
-3-hydroxy-4,4,10,13,14-
pentamethyl-

IUPAC Name [1]
2,3,5,6,9,11,12,15,16,17-
decahydro-1H-
cyclopenta[a]phenanthren-17-
ylJoxolan-2-yl]-2-
methylpropane-1,2-diol

CAS Number 25278-95-9 [1]

The presence of Meliantriol in various vegetative parts of Azadirachta indica has been
confirmed through Liquid Chromatography-Mass Spectrometry (LC-MS) analysis.[2] In these
studies, Meliantriol was detected as a molecular ion peak at 434.43 m/z in both positive and
negative modes.[2]

Biological Activities and Potential Therapeutic
Applications

Meliantriol is reported to possess a range of biological activities, as summarized in Table 2. It
is important to note that while these activities have been attributed to Meliantriol, specific
guantitative data, such as IC50 or EC50 values, are largely absent in the current literature.
Much of the research has been conducted on crude Neem extracts or on more abundant
limonoids like azadirachtin.
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Biological Activity Description Source

Meliantriol is recognized as a

Insect Antifeedant potent insect feeding deterrent.

[3]

As a triterpenoid, Meliantriol is
suggested to have potential
anticancer effects, including
Anticancer the induction of apoptosis in
cancer cells.[2] However,
specific studies on Meliantriol's

anticancer activity are lacking.

Limonoids from Neem are
known to have anti-
inflammatory properties.[4] The
Anti-inflammatory potential mechanism may
involve the inhibition of pro-
inflammatory enzymes and
signaling pathways.[4]

Neem extracts containing
o ) Meliantriol have demonstrated
Antimicrobial - .
broad-spectrum antimicrobial

activity.[2]

Experimental Protocols
Isolation and Identification of Meliantriol from
Azadirachta indica

The following protocol is based on the methodology described for the identification of
Meliantriol in the vegetative parts of the Neem tree.[2]

o Sample Preparation: Fresh vegetative parts of Azadirachta indica are collected, shade-dried,
and then pulverized into a fine powder.[2]
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o Soxhlet Extraction: The powdered plant material is subjected to Soxhlet extraction to prepare
aqueous extracts.[2]

o LC-MS Analysis: The chemical composition of the extracts is analyzed using Liquid
Chromatography-Mass Spectrometry (LC-MS).[2] A gradient procedure with appropriate
solvent systems is employed for the effective separation and identification of bioactive
molecules.[2]
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Figure 1: Experimental workflow for the isolation and identification of Meliantriol.

General Protocol for In Vitro Cytotoxicity Testing (MTT
Assay)

While no specific cytotoxicity data for Meliantriol has been found, the following is a general
protocol for the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay, a
standard method for assessing the cytotoxic potential of compounds against cancer cell lines.

Cell Seeding: Cancer cells (e.g., MCF-7, HelLa) are seeded into a 96-well plate at a specific
density and incubated overnight to allow for cell attachment.

o Compound Treatment: The cells are then treated with various concentrations of the test
compound (e.g., Meliantriol) and incubated for a specified period (e.g., 48 hours).

o MTT Addition: After the incubation period, the medium is removed, and fresh medium
containing MTT solution (e.g., 0.5 mg/mL) is added to each well. The plate is then incubated
for a few hours (e.g., 3 hours) at 37°C.

e Formazan Solubilization: During the incubation, viable cells with active mitochondria reduce
the MTT to formazan crystals, resulting in a purple color. A solubilizing agent (e.g., DMSO) is
then added to dissolve the formazan crystals.

o Absorbance Measurement: The absorbance of the solution is measured using a microplate
reader at a specific wavelength (e.g., 490 nm). The cell viability is calculated as a percentage
of the untreated control cells. The IC50 value (the concentration of the compound that
inhibits 50% of cell growth) can then be determined.

Potential Mechanism of Action: Anti-inflammatory
Signaling

The precise molecular mechanisms of Meliantriol have not been elucidated. However,
research on related triterpenoids suggests that a potential anti-inflammatory mechanism could
involve the modulation of the NF-kB (nuclear factor kappa-light-chain-enhancer of activated B
cells) signaling pathway.[5] The NF-kB pathway is a key regulator of the inflammatory
response, and its inhibition leads to a reduction in the production of pro-inflammatory cytokines.
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Figure 2: Hypothesized inhibition of the NF-kB pathway by Meliantriol.
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Synthesis

The chemical synthesis of Meliantriol has not been reported in the literature. The complex
structure of related limonoids, such as azadirachtin, has presented a significant synthetic
challenge to chemists, requiring multi-step and complex synthetic routes.[6] This suggests that
the de novo synthesis of Meliantriol would also be a formidable task.

Gaps in Research and Future Directions

This review highlights several significant gaps in the current understanding of Meliantriol:

o Lack of Quantitative Data: There is a pressing need for studies to quantify the biological
activities of purified Meliantriol to determine its potency and therapeutic potential.

o Mechanism of Action: The molecular targets and signaling pathways modulated by
Meliantriol remain unknown. Elucidating these mechanisms is crucial for its development as
a therapeutic agent.

o Chemical Synthesis: A viable synthetic route to Meliantriol would enable the production of
larger quantities for research and development, as well as the generation of analogs with
improved properties.

 In Vivo and Clinical Studies: To date, there are no reported in vivo or clinical studies
specifically on Meliantriol. Such studies are essential to evaluate its efficacy, safety, and
pharmacokinetic profile.

In conclusion, Meliantriol is a promising natural product with a range of reported biological
activities. However, the current body of research is largely preliminary and descriptive. Further
in-depth studies focusing on quantitative biological evaluation, mechanism of action, chemical
synthesis, and in vivo efficacy are necessary to fully realize the therapeutic potential of this
complex limonoid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1676183?utm_src=pdf-body
https://amcrasto.theeurekamoments.com/2013/12/12/synthesis-of-azadirachtin/
https://www.benchchem.com/product/b1676183?utm_src=pdf-body
https://www.benchchem.com/product/b1676183?utm_src=pdf-body
https://www.benchchem.com/product/b1676183?utm_src=pdf-body
https://www.benchchem.com/product/b1676183?utm_src=pdf-body
https://www.benchchem.com/product/b1676183?utm_src=pdf-body
https://www.benchchem.com/product/b1676183?utm_src=pdf-body
https://www.benchchem.com/product/b1676183?utm_src=pdf-body
https://www.benchchem.com/product/b1676183?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676183?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

References

e 1. Meliantriol | C30H5005 | CID 101650343 - PubChem [pubchem.ncbi.nim.nih.gov]
o 2. Identification of limonoid ‘meliantriol’ from azadirachta indica [wisdomlib.org]
o 3. Chemistry of Neem — Neem Foundation [neemfoundation.org]

e 4. Therapeutics Role of Azadirachta indica (Neem) and Their Active Constituents in Diseases
Prevention and Treatment - PMC [pmc.ncbi.nlm.nih.gov]

» 5. Anti-inflammatory and anti-oxidant properties of Melianodiol on DSS-induced ulcerative
colitis in mice - PMC [pmc.ncbi.nlm.nih.gov]

¢ 6. amcrasto.theeurekamoments.com [amcrasto.theeurekamoments.com]

¢ To cite this document: BenchChem. [Meliantriol: A Literature Review for Drug Development
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1676183#literature-review-of-meliantriol-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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